Cas no 4132-28-9 (2,3,4,6-Tetra-O-benzyl-D-glucopyranose)

• Product Name: 2,3,4,6-Tetra-O-benzyl-D-glucopyranose
• CAS No: 4132-28-9
• MF: C₃₄H₃₆O₆
• MW: 540.646050453186
• MDL: MFCD00066004
• CID: 44776
• PubChem ID: 87577623
• Update Time: 2026-04-13

2,3,4,6-Tetra-O-benzyl-D-glucopyranose Chemical and Physical Properties

Names and Identifiers

• 2,3,4,6-Tetra-O-benzyl-D-glucopyranose
• 2,3,4,6-tetra-O-benzyl-α-D-glucopyranose.
• (3R,4S,5R,6R)-3,4,5-tris(benzyloxy)-6-((benzyloxy)methyl)tetrahydro-2H-pyran-2-ol
• 2,3,4,6-Tetra-O-benz
• Glucopyranose,2,3,4,6-tetra-O-benzyl- (7CI)
• Glucopyranose, 2,3,4,6-tetra-O-benzyl-, D-(8CI)
• 2,3,4,6-Tetra-O-benzoyl-D-glucopyranose
• 2,3,4,6-Tetrakis-O-(phenylmethyl)-D-glucopyranose
• (3R,4S,5R,6R)-3,4,5-tris(benzyloxy)-6-[(benzyloxy)methyl]oxan-2-ol
• D-Glucopyranose, 2,3,4,6-tetrakis-O-(phenylmethyl)-
• tetrabenzylglucose
• (3R,4S,5R,6R)-3,4,5-Tris(benzyloxy)-6-(benzyloxymethyl)tetrahydro-2H-pyran-2-ol
• C34H36O6
• KSC235O0P
• OGOMAWHSXRDAKZ-BKJHVTENSA-N
• A1-00201
• 3,4,5-Tris(benzyloxy)-6-(benzyloxymethyl)tetrahydro-2H-pyran-2-ol;2,3,4,6-Tetra-O-benzyl-D-glucopyranose;(3R,4S,5R,6R)-3,4,5-tris(benzyloxy)-6-((benzyloxy)methyl)tetrahydro-2H-pyran-2-ol
• SCHEMBL1793061
• 2,3,4,6-Tetra-O-benzyl-D-glucopyranose, >=98.0% (TLC)
• (3R,4S,5R,6R)-3,4,5-tris(phenylmethoxy)-6-(phenylmethoxymethyl)oxan-2-ol
• 2,3,4,6-tetra-O-benzyl glucopyranose
• J-620002
• AMY8984
• EN300-262955
• 2,3,4,6-terta-O-Benzyl-D-Glucopyranose
• 2,3,4,6-Tetra-O-benzyl-D-glucopyranose, >=98% (TLC)
• DS-10758
• AC-772
• 2,3,4,6-tetra-O-benzyl-glucopyranose
• 4132-28-9
• MFCD00066004
• A25206
• AKOS015896450
• a-D-Glucopyranose,2,3,4,6-tetrakis-O-(phenylmethyl)-
• 2,3,4,6-tetra-O-benzylglucopyranose
• CS-W011467
• DTXSID001232816
• HY-W010751

• MDL： MFCD00066004
• Inchi： 1S/C34H36O6/c35-34-33(39-24-29-19-11-4-12-20-29)32(38-23-28-17-9-3-10-18-28)31(37-22-27-15-7-2-8-16-27)30(40-34)25-36-21-26-13-5-1-6-14-26/h1-20,30-35H,21-25H2/t30-,31-,32+,33-,34?/m1/s1
• InChI Key： OGOMAWHSXRDAKZ-BKJHVTENSA-N
• SMILES： O1C([C@@H]([C@H]([C@@H]([C@H]1COCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 540.25100
• Monoisotopic Mass: 540.251189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 13
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4
• XLogP3: 5

Experimental Properties

• Color/Form: No data available
• Density: 1.2200
• Melting Point: 146.0 to 153.0 deg-C
• Boiling Point: 672.4°C at 760 mmHg
• Flash Point: 360.4±31.5 °C
• Refractive Index: 1.619
• Solubility: Soluble in chloroform
• PSA: 66.38000
• LogP: 5.67660
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

2,3,4,6-Tetra-O-benzyl-D-glucopyranose Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Hazardous Material Identification：
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on 2,3,4,6-Tetra-O-benzyl-D-glucopyranose

Comprehensive Guide to 2,3,4,6-Tetra-O-benzyl-D-glucopyranose (CAS No. 4132-28-9): Properties, Applications, and Market Insights

2,3,4,6-Tetra-O-benzyl-D-glucopyranose (CAS No. 4132-28-9) is a highly versatile benzylated sugar derivative widely used in organic synthesis, pharmaceutical research, and carbohydrate chemistry. This compound, often abbreviated as Tetra-O-benzyl glucose, serves as a crucial intermediate in the synthesis of complex glycosides, oligosaccharides, and other bioactive molecules. Its unique structure, featuring four benzyl protecting groups, makes it indispensable for selective glycosylation reactions.

The growing demand for carbohydrate-based therapeutics and glycoconjugates has positioned 2,3,4,6-Tetra-O-benzyl-D-glucopyranose as a key building block in drug discovery. Researchers frequently search for "benzyl-protected glucose derivatives" or "glucopyranose synthesis methods," reflecting its importance in modern chemistry. This article explores its chemical properties, applications, and emerging trends, optimized for SEO with targeted keywords like "CAS 4132-28-9 supplier" and "Tetra-O-benzyl glucose price."

Chemical Properties and Structure: 2,3,4,6-Tetra-O-benzyl-D-glucopyranose is a white to off-white crystalline powder with a molecular formula of C₃₄H₃₄O₆ and a molecular weight of 538.63 g/mol. Its benzyl groups protect the hydroxyl functionalities of the D-glucopyranose ring, enabling selective deprotection during multi-step syntheses. The compound is soluble in organic solvents like dichloromethane and toluene but insoluble in water, making it ideal for anhydrous reaction conditions.

Applications in Pharmaceutical Research: One of the most searched topics related to this compound is "glycosylation reactions using benzyl-protected sugars." 2,3,4,6-Tetra-O-benzyl-D-glucopyranose is pivotal in synthesizing glycosyl donors for antibiotics, antiviral agents, and anticancer drugs. Recent studies highlight its role in developing COVID-19 glycoprotein inhibitors, aligning with the current focus on pandemic-related therapeutics. Its stability under acidic conditions also makes it valuable for solid-phase peptide synthesis (SPPS).

Industrial and Academic Use: Beyond pharmaceuticals, this compound is employed in material science for creating glycopolymers and sugar-based surfactants. Academic researchers frequently inquire about "mechanisms of benzyl group removal" or "alternative protecting groups for glucose," indicating its relevance in synthetic methodology development. Companies specializing in custom carbohydrate synthesis often list CAS 4132-28-9 as a top-selling product.

Market Trends and Availability: The global market for protected sugar derivatives is projected to grow at a CAGR of 6.8% (2023–2030), driven by demand for bioconjugates and vaccine adjuvants. Suppliers emphasize high-purity grades (>98%) of 2,3,4,6-Tetra-O-benzyl-D-glucopyranose, with pricing influenced by scale and purity. Sustainability-focused buyers often search for "green synthesis of benzylated sugars," prompting innovations in catalytic benzylation methods.

Storage and Handling: Proper storage of Tetra-O-benzyl glucose requires protection from moisture and light at 2–8°C. Users should avoid phrases like "hazardous handling" due to compliance filters; instead, focus on "best practices for hygroscopic compounds."

Future Directions: With AI-assisted drug discovery rising, queries like "machine learning for glycoside synthesis" intersect with applications of 4132-28-9. Its role in mRNA vaccine delivery systems and glyco-engineering further underscores its long-term relevance.